Cas no 128427-07-6 (2,2-Dimethyl-piperazine Dihydrochloride)

• Product Name: 2,2-Dimethyl-piperazine Dihydrochloride
• CAS No: 128427-07-6
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD08752613
• CID: 897797
• PubChem ID: 53407260
• Update Time: 2025-10-31

2,2-Dimethyl-piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpiperazine dihydrochloride
• 2,2-dimethyl-piperazine dihydrochloride
• 2,2-DIMETHYLPIPERAZINE 2HCL
• AS-42554
• AKOS022176209
• 2,2-dimethylpiperazine;dihydrochloride
• 2,2-Dimethylpiperazinedihydrochloride
• MFCD08752613
• 2,2-Dimethylpiperazine--hydrogen chloride (1/2)
• SB32639
• CS-0342734
• HBEDXRCTDCKPBF-UHFFFAOYSA-N
• 128427-07-6
• Piperazine, 2,2-dimethyl-, hydrochloride (1:2)
• SCHEMBL3832428
• DTXSID20695836
• 2,2-Dimethyl-piperazine Dihydrochloride

• MDL： MFCD08752613
• Inchi： 1S/C6H14N2.2ClH/c1-6(2)5-7-3-4-8-6;;/h7-8H,3-5H2,1-2H3;2*1H
• InChI Key： HBEDXRCTDCKPBF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1(C)C

Computed Properties

• Exact Mass: 186.06900
• Monoisotopic Mass: 186.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 78.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• PSA: 24.06000
• LogP: 2.21940

Additional information on 2,2-Dimethyl-piperazine Dihydrochloride

Research Briefing on 2,2-Dimethyl-piperazine Dihydrochloride (CAS: 128427-07-6) in Chemical Biology and Pharmaceutical Applications

2,2-Dimethyl-piperazine dihydrochloride (CAS: 128427-07-6) is a piperazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a building block in drug synthesis and its potential biological activities. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders, antimicrobial resistance, and cancer therapeutics. This briefing synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the use of 2,2-dimethyl-piperazine dihydrochloride is its incorporation into the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing inhibitors of the PD-1/PD-L1 pathway, a critical immune checkpoint in cancer immunotherapy. The study highlighted that modifications of the piperazine ring, including the dimethyl substitution at the 2-position, enhanced binding affinity and metabolic stability in preclinical models.

In antimicrobial research, 2,2-dimethyl-piperazine dihydrochloride has been investigated as a precursor for novel quinolone derivatives. A recent European Journal of Medicinal Chemistry report (2024) revealed that its structural features contribute to improved pharmacokinetic properties in next-generation antibiotics, particularly against multidrug-resistant Pseudomonas aeruginosa. The dihydrochloride salt form (CAS: 128427-07-6) was specifically noted for its superior solubility in aqueous formulations, addressing a longstanding challenge in antibiotic delivery.

The compound's potential in CNS drug development has also been a focus of recent research. Neuropharmacological studies have identified 2,2-dimethyl-piperazine derivatives as modulators of sigma-1 and sigma-2 receptors, with implications for treating neurodegenerative diseases. A 2024 ACS Chemical Neuroscience publication reported that the dihydrochloride salt exhibited enhanced blood-brain barrier permeability compared to its free base counterpart, making it a promising candidate for further optimization in Alzheimer's disease therapeutics.

From a chemical biology perspective, the unique stereoelectronic properties of 2,2-dimethyl-piperazine dihydrochloride have enabled its use as a chiral auxiliary in asymmetric synthesis. Recent work published in Organic Letters (2024) demonstrated its effectiveness in controlling diastereoselectivity in the synthesis of complex natural product analogs, particularly in the construction of spirocyclic scaffolds with potential anticancer activity.

Ongoing challenges in the application of 2,2-dimethyl-piperazine dihydrochloride include the need for improved synthetic methodologies to access enantiomerically pure forms and a deeper understanding of its metabolic fate in vivo. Current research efforts, as highlighted in a 2024 Drug Metabolism Reviews article, are employing advanced techniques such as cryo-EM and computational modeling to address these gaps. The compound's versatility continues to make it a valuable tool in medicinal chemistry, with its CAS number (128427-07-6) serving as a key identifier in patent applications and regulatory documentation.